Cas no 1188158-87-3 (6-Methyl-2-(trifluoromethyl)benzo[d]thiazole)
1188158-87-3 structure
Product Name:6-Methyl-2-(trifluoromethyl)benzo[d]thiazole
CAS No:1188158-87-3
MF:C9H6F3NS
MW:217.210851192474
CID:2893122
PubChem ID:84622527
Update Time:2025-04-21
6-Methyl-2-(trifluoromethyl)benzo[d]thiazole Chemical and Physical Properties
Names and Identifiers
-
- 1188158-87-3
- 6-Methyl-2-(trifluoromethyl)benzo[d]thiazole
- SCHEMBL17547128
- CYBOCWUHPCSUEB-UHFFFAOYSA-N
-
- Inchi: 1S/C9H6F3NS/c1-5-2-3-6-7(4-5)14-8(13-6)9(10,11)12/h2-4H,1H3
- InChI Key: CYBOCWUHPCSUEB-UHFFFAOYSA-N
- SMILES: S1C(C(F)(F)F)=NC2C=CC(C)=CC1=2
Computed Properties
- Exact Mass: 217.01730486Da
- Monoisotopic Mass: 217.01730486Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 219
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 41.1Ų
6-Methyl-2-(trifluoromethyl)benzo[d]thiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM488348-1g |
6-Methyl-2-(trifluoromethyl)benzo[d]thiazole |
1188158-87-3 | 97% | 1g |
$599 | 2023-11-23 | |
| Alichem | A059003442-1g |
6-Methyl-2-(trifluoromethyl)benzo[d]thiazole |
1188158-87-3 | 97% | 1g |
$616.72 | 2023-09-04 |
6-Methyl-2-(trifluoromethyl)benzo[d]thiazole Related Literature
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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